![molecular formula C13H17IN2O3 B7476877 2-[[2-(4-Iodophenoxy)acetyl]-propan-2-ylamino]acetamide](/img/structure/B7476877.png)
2-[[2-(4-Iodophenoxy)acetyl]-propan-2-ylamino]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[[2-(4-Iodophenoxy)acetyl]-propan-2-ylamino]acetamide, commonly known as IPPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The exact mechanism of action of IPPA is not fully understood. However, it has been proposed that IPPA may act by inhibiting the activity of enzymes involved in cell proliferation and survival, such as protein kinase B (Akt) and glycogen synthase kinase-3β (GSK-3β). Additionally, IPPA may modulate the activity of neurotransmitters and receptors by binding to specific sites on these proteins.
Biochemical and Physiological Effects:
IPPA has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis by activating caspase-3 and caspase-9. Additionally, IPPA has been found to modulate the activity of neurotransmitters and receptors, leading to changes in synaptic plasticity and neuronal activity.
Advantages and Limitations for Lab Experiments
One of the main advantages of IPPA is its potential as a therapeutic agent for cancer and neurological disorders. Additionally, IPPA is relatively easy to synthesize and has good stability under normal laboratory conditions. However, there are also some limitations to using IPPA in lab experiments. For example, its mechanism of action is not fully understood, and it may have off-target effects on other enzymes and proteins.
Future Directions
There are several future directions for research on IPPA. One area of interest is its potential as a therapeutic agent for cancer and neurological disorders. Further studies are needed to elucidate its mechanism of action and optimize its efficacy and safety. Additionally, IPPA may have applications in other fields, such as materials science and catalysis, which warrant further investigation.
Synthesis Methods
IPPA can be synthesized through the reaction of 4-iodophenol with 2-amino-2-(4-iodophenoxy)acetic acid in the presence of a coupling agent, such as N-ethyl-N’-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting product is then treated with isopropylamine to obtain IPPA.
Scientific Research Applications
IPPA has been extensively studied for its potential applications in various fields, including cancer research, neurobiology, and drug discovery. It has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer treatment. Additionally, IPPA has been found to modulate the activity of neurotransmitters and receptors, suggesting its potential as a therapeutic agent for neurological disorders.
properties
IUPAC Name |
2-[[2-(4-iodophenoxy)acetyl]-propan-2-ylamino]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17IN2O3/c1-9(2)16(7-12(15)17)13(18)8-19-11-5-3-10(14)4-6-11/h3-6,9H,7-8H2,1-2H3,(H2,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPTVAPRWOWDAGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(CC(=O)N)C(=O)COC1=CC=C(C=C1)I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17IN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.